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Compound of Interest

Compound Name: Calcium salicylate

Cat. No.: B213194

An In-depth Technical Guide to Calcium
Salicylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium salicylate, detailing its
chemical structure, physicochemical properties, synthesis, and known biological activities. The
information is intended to support research and development efforts in pharmaceuticals and
other scientific disciplines.

Chemical Structure and Identification

Calcium salicylate is the calcium salt of salicylic acid. Each calcium ion is coordinated with
two salicylate anions.

Chemical Structure:

Key Identifiers:
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Identifier

Value

CAS Number

824-35-1[1]

Molecular Formula

C14H10CaO¢[2]

Molecular Weight

314.30 g/mol [2]

IUPAC Name

calcium;2-hydroxybenzoate[1]

Canonical SMILES

C1=CC=C(C(=C1)C(=0)
[0-])0.C1=CC=C(C(=C1)C(=0)[0-])O.[Ca+2][1]

InChl

INChl=1S/2C7H603.Ca/c28-6-4-2-1-3-
5(6)7(9)10;/h21-4,8H,(H,9,10):/q;;+2/p-2[1]

InChlKey

VBIGULIJWJPALH-UHFFFAOYSA-L[1]

Physicochemical Properties

A summary of the known physical and chemical properties of calcium salicylate is presented

below.

Property Value Source
White to off-white powder or

Appearance ) ) [1]
crystalline solid

Melting Point 172.00 °C (445.00 K) [1]

Boiling Point 700.00 °C (973.00 K) [1]

Density 1.7000 g/cm3 [1]
Moderately soluble in water.

Solubility Solubility is influenced by [1]

temperature and pH.

Experimental Protocols
Synthesis of Calcium Salicylate
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A general method for the synthesis of calcium salicylate involves the reaction of salicylic acid
with a calcium salt, such as calcium hydroxide or calcium carbonate, in an aqueous medium.
For research purposes, a more specialized, solvent-free approach using grindstone
neutralization has been proposed as a green chemistry alternative. This method involves the
direct solid-phase interaction of salicylic acid with a calcium source, like calcium oxide or
carbonate, through mechanical grinding.

Example Laboratory-Scale Synthesis:

e Reaction Setup: In a suitable reaction vessel, dissolve salicylic acid in a minimal amount of a
suitable solvent, such as ethanol or water.

o Addition of Calcium Source: Stoichiometrically, add a calcium salt (e.g., calcium hydroxide)
to the salicylic acid solution while stirring continuously.

o Reaction Conditions: The reaction is typically carried out at room temperature or with gentle
heating to facilitate the dissolution of reactants and the formation of the product.

e Product Isolation: The resulting calcium salicylate may precipitate out of the solution. The
precipitate can be collected by filtration.

 Purification: The collected solid should be washed with a suitable solvent to remove any
unreacted starting materials and byproducts.

e Drying: The purified calcium salicylate is then dried under vacuum to remove any residual
solvent.

Analytical Characterization

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy can be used to identify the functional groups present in calcium salicylate.
The spectrum is expected to show characteristic absorption bands for the carboxylate group,
the aromatic ring, and the hydroxyl group. The NIST WebBook provides access to an IR
spectrum of calcium salicylate in a mineral oil mull.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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1H and 3C NMR spectroscopy can be employed to elucidate the structure of the salicylate
ligand. While specific spectral data for calcium salicylate is not readily available in public
databases, the spectra would be expected to show signals corresponding to the aromatic
protons and carbons of the salicylate moiety.

Biological Activity and Signaling Pathway

Calcium salicylate has been investigated for its potential anti-cancer properties. A study on
human HT-1080 fibrosarcoma cells demonstrated that calcium salicylate can induce
apoptosis.[4] The proposed mechanism involves the upregulation of pro-apoptotic proteins and
the downregulation of anti-apoptotic proteins.[4]

Apoptosis Induction in HT-1080 Fibrosarcoma Cells

Treatment of HT-1080 cells with calcium salicylate has been shown to lead to an increase in
the expression of p53, p21, and Bax, while decreasing the expression of Bcl-2.[4] This shift in
the balance of pro- and anti-apoptotic proteins promotes programmed cell death.
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Caption: Proposed signaling pathway for calcium salicylate-induced apoptosis in HT-1080
cells.

Applications in Research and Drug Development

Calcium salicylate's biological activities suggest its potential for further investigation in several
areas:
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» Oncology: The pro-apoptotic effects of calcium salicylate warrant further studies to evaluate
its efficacy and mechanism of action in various cancer models.

e Anti-inflammatory Research: As a salt of salicylic acid, it may possess anti-inflammatory
properties that could be explored for therapeutic applications.[2]

o Material Science: Calcium salicylate is used as a detergent and corrosion inhibitor in
lubricating oils and greases.

This technical guide provides a foundational understanding of calcium salicylate. Further
research is necessary to fully elucidate its properties and potential applications, particularly in
the realm of drug development. The provided experimental approaches can serve as a starting
point for more detailed investigations into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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